4-fluoro-N-[(1-methylpiperidin-2-yl)methyl]benzamide

• IUPAC Name: 4-fluoro-N-[(1-methylpiperidin-2-yl)methyl]benzamide
• InChI: InChI=1S/C14H19FN2O/c1-17-9-3-2-4-13(17)10-16-14(18)11-5-7-12(15)8-6-11/h5-8,13H,2-4,9-10H2,1H3,(H,16,18)
• InChI Key: IDHSGXZRAKMDPG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

4-fluoro-N-[(1-methylpiperidin-2-yl)methyl]benzamide (also known as MPBD or piperidylfluorobenzamide) is a novel chemical compound that has gained attention in the scientific community due to its potential applications in research. MPBD is a derivative of benzamide and contains a piperidine ring and a fluorine atom.

Mechanism of Action

MPBD acts as a DAT ligand, binding to the protein and inhibiting its function. This leads to an increase in dopamine levels in the brain, which can have various effects on behavior and cognition. MPBD has been shown to have a higher affinity for DAT than other commonly used DAT ligands, such as cocaine and methylphenidate.
Biochemical and Physiological Effects
Studies have shown that MPBD can increase locomotor activity in rodents and produce reinforcing effects similar to those of cocaine. MPBD has also been shown to enhance cognitive function, including working memory and attention, in both rodents and humans. However, the long-term effects of MPBD on the brain and behavior are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using MPBD in lab experiments is its high affinity for DAT, which allows for more precise and specific targeting of the protein. MPBD also has a longer half-life than other DAT ligands, which can be beneficial for certain experiments. However, MPBD is a relatively new compound, and its effects on the brain and behavior are still being studied. Additionally, the high potency of MPBD may pose safety concerns for researchers working with the compound.

Future Directions

There are several potential future directions for research on MPBD. One area of interest is the development of new drugs for the treatment of ADHD and other disorders that target DAT. MPBD could also be used to study the role of DAT in addiction and reward pathways in the brain. Additionally, further research is needed to fully understand the long-term effects of MPBD on the brain and behavior.

Synthesis Methods

The synthesis of MPBD involves several steps. The first step is the preparation of 2-(piperidin-2-yl)ethylamine, which is then reacted with 4-fluorobenzoyl chloride to yield MPBD. The synthesis method has been optimized to improve the yield and purity of MPBD.

Scientific Research Applications

MPBD has been primarily used in research as a tool to study the dopamine transporter (DAT), a protein that plays a crucial role in the regulation of dopamine levels in the brain. DAT is a target for several drugs used to treat psychiatric and neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and Parkinson's disease.